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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a concise overview of the boiling point and density of 3-
Ethyl-2,2,5-trimethylhexane. It includes a summary of its physical properties and outlines the
standard experimental methodologies for their determination. This document is intended to
serve as a quick reference for laboratory professionals.

Chemical Identity

e |[UPAC Name: 3-Ethyl-2,2,5-trimethylhexane

Molecular Formula: C11H24[1]

Molecular Weight: 156.31 g/mol

CAS Number: 61868-76-6

Structural Formula: (CH3)sCCH(CH2CH3)CH2CH(CHs)2[1]

Physicochemical Data

The boiling point and density are critical parameters for the handling, processing, and
formulation of chemical compounds. The experimentally determined values for 3-Ethyl-2,2,5-
trimethylhexane are summarized below.
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Property Value Units Reference
Boiling Point 170.7 °C [1]
Boiling Point 170 °C [2]
Density 0.7508 g/cm3 [2]

Experimental Protocols

The determination of boiling point and density for alkanes like 3-Ethyl-2,2,5-trimethylhexane
follows well-established experimental protocols.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, particularly with small sample volumes, the capillary
method (Thiele tube method) is commonly employed.[3][4]

Methodology: Capillary Method

Sample Preparation: A small amount of the liquid sample (less than 0.5 mL) is placed into a
small glass vial (Durham tube).[3]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample vial.[3]

o Apparatus Setup: The vial is attached to a thermometer, ensuring the sample is aligned with
the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling
point oil (e.g., mineral oil).

e Heating: The Thiele tube is gently and uniformly heated.[3] As the temperature rises, the air
trapped in the capillary tube expands and escapes, followed by the vapor of the sample,
which will be observed as a stream of bubbles emerging from the capillary tip.[4]

o Observation: Heating is continued until a steady and vigorous stream of bubbles is observed.
The heat source is then removed.
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» Boiling Point Reading: As the apparatus cools, the vapor pressure of the sample decreases.
The point at which the bubbling stops and the liquid just begins to enter the capillary tube is
recorded as the boiling point.[4] This indicates that the vapor pressure of the sample is equal
to the atmospheric pressure.

Density Determination

Density is the mass per unit volume of a substance. A common and precise method for
determining the density of liquids is through the use of a vibrating tube densimeter.[5][6]

Methodology: Vibrating Tube Densitometry

o Calibration: The instrument is first calibrated using two standards of known density, typically

dry air and pure water.

o Sample Injection: The sample, 3-Ethyl-2,2,5-trimethylhexane, is injected into the U-shaped
vibrating tube within the instrument.

o Temperature Control: The temperature of the sample is precisely controlled, as density is
temperature-dependent.

o Measurement: The instrument measures the oscillation period of the vibrating tube
containing the sample. This period is directly related to the density of the liquid in the tube.

o Data Conversion: The instrument's software converts the oscillation period into a density
value based on the initial calibration.

Workflow Visualization

The following diagram illustrates the general experimental workflow for determining the boiling
point and density of a liquid alkane.
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Figure 1. General Experimental Workflow

Click to download full resolution via product page

Caption: General workflow for boiling point and density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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